(2R,3R)-2-(1-benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile

• IUPAC Name: (2R,3R)-2-(1-benzylpyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile
• InChI: InChI=1S/C16H16N4O/c1-19-15(21)7-13(8-17)16(19)14-9-18-20(11-14)10-12-5-3-2-4-6-12/h2-6,9,11,13,16H,7,10H2,1H3/t13-,16+/m0/s1
• InChI Key: HHBHIXXUERQSOC-XJKSGUPXSA-N
• Canonical SMILES: CN1C(C(CC1=O)C#N)C2=CN(N=C2)CC3=CC=CC=C3
• Isomeric SMILES: CN1[C@H]([C@@H](CC1=O)C#N)C2=CN(N=C2)CC3=CC=CC=C3
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

(2R,3R)-2-(1-benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile, also known as CMP-N-methylpyrrolidine-3-carboxamide, is a novel small molecule that has garnered attention in recent years due to its potential applications in various areas of scientific research. CMP-N-methylpyrrolidine-3-carboxamide is a member of the pyrazole family of compounds and is composed of a pyrazole ring, a methyl group, and a nitrogen atom. The molecule has been studied for its ability to interact with proteins, enzymes, and other biological molecules, as well as its potential as an inhibitor of certain enzymes.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study by Bassyouni et al. (2012) reports on the synthesis of a series of derivatives, including (2R,3R)-2-(1-benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile, and their evaluation for antioxidant and antimicrobial activities. The compounds showed significant activity against various bacteria and fungi, indicating potential applications in antimicrobial treatments (Bassyouni et al., 2012).

Multicomponent Combinatorial Synthesis

• Kumaravel and Vasuki (2009) developed a catalyst-free combinatorial library of novel derivatives, including those similar to (2R,3R)-2-(1-benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile. This approach, conducted in water at ambient temperature, suggests a potential for eco-friendly and efficient synthesis methods for these compounds (Kumaravel & Vasuki, 2009).

Anticancer and Antitumor Applications

• Research by Elewa et al. (2021) on related pyridine-carbonitrile compounds, which included the synthesis of derivatives with structures akin to (2R,3R)-2-(1-benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile, demonstrated notable antibacterial and antitumor activities. This suggests a potential application in developing anticancer treatments (Elewa et al., 2021).

Structural and Pharmacological Analysis

• A study by Ryzhkova et al. (2023) on derivatives of chromeno[2,3-b]pyridine, which are structurally related to (2R,3R)-2-(1-benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile, focused on their synthesis and assessment of ADME (absorption, distribution, metabolism, and excretion) properties. This research points to the potential of these compounds in pharmacological applications, especially considering their pharmacokinetic properties (Ryzhkova et al., 2023).

Novel Synthetic Routes and Potential Applications

• Patil and Mahulikar (2013) describe an innovative protocol for synthesizing carbonitrile derivatives, which may include compounds similar to (2R,3R)-2-(1-benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile. These synthetic routes could pave the way for the development of new pharmaceuticals and materials (Patil & Mahulikar, 2013).